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Compound of Interest

N,N-bis(trideuteriomethyl)nitrous
Compound Name:
amide

Cat. No. B018138

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and degradation
pathways of N,N-bis(trideuteriomethyl)nitrous amide, also known as N-
Nitrosodimethylamine-d6 (NDMA-d6). Given the limited direct research on the deuterated
compound, this guide leverages extensive data available for its non-deuterated analog, N-
nitrosodimethylamine (NDMA), to infer its stability profile and degradation mechanisms. The
enhanced stability often associated with deuterated compounds suggests that the data
presented for NDMA can be considered a conservative baseline for NDMA-d6.[1]

Chemical Profile
Property Value

Chemical Name N,N-bis(trideuteriomethyl)nitrous amide

N-Nitrosodimethylamine-d6, NDMA-d6,

Synonyms . . .
Di(methyl-d3)amine, N-nitroso-

CAS Number 17829-05-9

Molecular Formula C2DsN20

Molecular Weight 80.12 g/mol
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Stability Profile

N-nitrosamines are generally considered to be relatively stable compounds.[2] Their
degradation is influenced by factors such as pH, temperature, and exposure to light.

pH Stability

Nitrosamines are known to be stable at neutral and basic pH.[2] Denitrosation, a primary
degradation pathway, typically occurs only in strongly acidic solutions (e.g., >1M strong acid).

[2]

Thermal Stability

Studies on the long-term stability of volatile nitrosamines, including NDMA, in biological
matrices have shown high stability at low temperatures. For instance, NDMA has been found to
be stable for up to 358 days when stored at -70°C.[2] Short-term stability has been
demonstrated for up to 24 days at temperatures as high as 20°C.[2] It is important to note that
elevated temperatures can lead to the degradation of certain drug products containing amine
functionalities, which can then form nitrosamines in the presence of nitrites.

Photostability

NDMA is susceptible to photolytic degradation.[3][4] It exhibits strong UV absorbance, leading
to its decomposition upon exposure to ultraviolet light.[4] The degradation products of NDMA
photolysis include methylamine, dimethylamine, nitrite, nitrate, and formate.[5]

Table 1: Summary of Expected Stability of N,N-bis(trideuteriomethyl)nitrous amide based on
NDMA Data
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Condition Expected Stability Reference

Stable in neutral and basic
pH conditions; degradation in [2]

strong acid (>1M).

Stable for extended periods at
Temperature < -20°C. Stable for at least 24 [2]
days at 20°C.

] Susceptible to degradation
Light ] [3114]
upon exposure to UV light.

Degradation Pathways

The degradation of N,N-bis(trideuteriomethyl)nitrous amide is expected to follow pathways
similar to those of NDMA, primarily through photolysis and metabolism. The deuterium isotope
effect may influence the rate of these reactions. Studies on the metabolism of NDMA have
shown that deuteration can decrease its carcinogenicity and affect its metabolic activation,
suggesting a slower rate of degradation in biological systems.[5][6][7]

Photolytic Degradation

Upon exposure to UV radiation, the N-NO bond in the molecule can undergo cleavage, leading
to the formation of various degradation products.

Caption: Proposed photolytic degradation pathway for N,N-bis(trideuteriomethyl)nitrous
amide.

Metabolic Degradation

In biological systems, the degradation is primarily enzymatic, involving cytochrome P450
enzymes. The deuterium isotope effect has been shown to slow down the metabolism of
NDMA.[5][6][7]

Caption: Proposed metabolic degradation pathway, highlighting the role of enzymatic action.

Experimental Protocols
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The following sections outline recommended experimental protocols for assessing the stability
and degradation of N,N-bis(trideuteriomethyl)nitrous amide. These are based on
established methods for NDMA analysis and stability testing.

Synthesis of N,N-bis(trideuteriomethyl)nitrous amide

A common method for the synthesis of nitrosamines involves the reaction of a secondary amine
with a nitrosating agent, such as sodium nitrite, in an acidic medium.[8] For the synthesis of the
deuterated compound, deuterated dimethylamine would be used as the starting material.

Materials:

Dimethylamine-d6 hydrochloride

Sodium nitrite

Hydrochloric acid

Dichloromethane (for extraction)

Anhydrous sodium sulfate (for drying)

Procedure:

Dissolve Dimethylamine-d6 hydrochloride in water.

e Cool the solution in an ice bath.

e Slowly add a solution of sodium nitrite in water while maintaining the low temperature.
 Acidify the reaction mixture with hydrochloric acid, keeping the temperature low.

» Allow the reaction to proceed for a specified time.

o Extract the product with dichloromethane.

o Dry the organic layer over anhydrous sodium sulfate.

o Concentrate the solution under reduced pressure to obtain the product.
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» Purify the product using appropriate chromatographic techniques.

Stability Testing Protocol

This protocol is designed to assess the stability of N,N-bis(trideuteriomethyl)nitrous amide
under various stress conditions.

Caption: A generalized workflow for conducting stability studies on the target compound.
Procedure:

o Preparation of Test Solutions: Prepare solutions of N,N-bis(trideuteriomethyl)nitrous
amide in relevant solvents (e.g., water, methanol, drug formulation matrix) at a known
concentration.

e Stress Conditions:

o pH: Adjust the pH of aqueous solutions to acidic, neutral, and basic levels (e.g., pH 2, 7,
and 10) using appropriate buffers.

o Temperature: Store samples at various temperatures, including refrigerated (2-8°C),
ambient (25°C/60% RH), and accelerated (40°C/75% RH) conditions.

o Light: Expose samples to controlled UV and visible light conditions as per ICH Q1B
guidelines. Protect control samples from light.

o Time Points: Collect samples at predetermined time intervals (e.g., 0, 24, 48, 72 hours, and
weekly/monthly for long-term studies).

o Analysis: Analyze the samples using a validated analytical method, such as LC-MS/MS or
GC-MS, to quantify the remaining amount of N,N-bis(trideuteriomethyl)nitrous amide and
identify any degradation products. The use of a non-deuterated internal standard (NDMA)
can aid in accurate quantification.

o Data Analysis: Calculate the degradation rate constants and half-life of the compound under
each stress condition.
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Analytical Method

A sensitive and specific analytical method is crucial for stability studies. Liquid chromatography-
tandem mass spectrometry (LC-MS/MS) is a widely used technique for the analysis of
nitrosamines.

Table 2: Example LC-MS/MS Parameters for Analysis

Parameter Condition

LC Column C18 reverse-phase column

) Gradient of water and methanol/acetonitrile with
Mobile Phase . .
formic acid

o Atmospheric Pressure Chemical lonization
lonization Source o
(APCI) or Electrospray lonization (ESI)

Mass Spectrometer Triple Quadrupole (QqQ)

Detection Mode Multiple Reaction Monitoring (MRM)

MRM Transitions Precursor ion (m/z of [M+H]*) - Product ions
Conclusion

While direct experimental data on the stability and degradation of N,N-
bis(trideuteriomethyl)nitrous amide is not readily available in the public domain, a robust
understanding can be extrapolated from the extensive research on its non-deuterated analog,
NDMA. The deuterated compound is expected to exhibit similar or enhanced stability. The
primary degradation pathways are likely to be photolysis and, in biological systems, enzymatic
metabolism, with the rates of these processes potentially being influenced by the deuterium
isotope effect. The experimental protocols outlined in this guide provide a framework for
generating the specific stability and degradation data required for regulatory submissions and
to ensure the quality and safety of pharmaceutical products. Further experimental studies are
essential to definitively characterize the stability and degradation profile of this specific
molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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